Cas no 2229136-53-0 (5-(azetidin-3-yl)-1-methyl-4-nitro-1H-pyrazole)

• Product Name: 5-(azetidin-3-yl)-1-methyl-4-nitro-1H-pyrazole
• CAS No: 2229136-53-0
• MF: C₇H₁₀N₄O₂
• MW: 182.17990064621
• CID: 6074020
• PubChem ID: 165865357
• Update Time: 2025-06-08

5-(azetidin-3-yl)-1-methyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yl)-1-methyl-4-nitro-1H-pyrazole
• 2229136-53-0
• EN300-1805891

• Inchi： 1S/C7H10N4O2/c1-10-7(5-2-8-3-5)6(4-9-10)11(12)13/h4-5,8H,2-3H2,1H3
• InChI Key： AKILCPXSZKKUDZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NN(C)C=1C1CNC1)=O

Computed Properties

• Exact Mass: 182.08037557g/mol
• Monoisotopic Mass: 182.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 75.7Ų

Additional information on 5-(azetidin-3-yl)-1-methyl-4-nitro-1H-pyrazole

Introduction to 5-(azetidin-3-yl)-1-methyl-4-nitro-1H-pyrazole (CAS No. 2229136-53-0)

5-(azetidin-3-yl)-1-methyl-4-nitro-1H-pyrazole is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This heterocyclic compound, with the chemical identifier CAS No. 2229136-53-0, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound incorporates a pyrazole core, which is a well-known scaffold in the development of bioactive molecules, alongside an azetidine moiety and a nitro group, each contributing to its distinct chemical properties.

The pyrazole ring in 5-(azetidin-3-yl)-1-methyl-4-nitro-1H-pyrazole is a key pharmacophore that interacts with biological targets, making it a valuable component in the design of novel therapeutic agents. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the azetidin-3-yl substituent introduces an additional layer of complexity, influencing both the electronic distribution and steric environment of the molecule. This can be critical in modulating its binding affinity and selectivity towards specific biological receptors.

The nitro group at the 4-position of the pyrazole ring further enhances the compound's reactivity and potential biological activity. Nitroaromatic compounds are known for their diverse pharmacological effects, including analgesic, antipyretic, and antiplatelet activities. In 5-(azetidin-3-yl)-1-methyl-4-nitro-1H-pyrazole, the nitro group is strategically positioned to influence electronic properties, potentially enabling interactions with enzymes or receptors that are sensitive to redox processes.

Recent advancements in computational chemistry have enabled more precise modeling of how such compounds interact with biological systems. The integration of molecular docking studies with quantum mechanical calculations has provided deeper insights into the binding mechanisms of 5-(azetidin-3-yl)-1-methyl-4-nitro-1H-pyrazole. These studies suggest that the compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in various diseases, including cancer and inflammatory disorders.

In vitro experiments have begun to elucidate the pharmacological profile of this compound. Initial assays indicate that 5-(azetidin-3-yl)-1-methyl-4-nitro-1H-pyrazole demonstrates moderate activity against selected cancer cell lines, suggesting its potential as a lead compound for further development. The combination of the pyrazole and azetidine moieties appears to contribute to its ability to disrupt critical signaling pathways in tumor cells.

The synthesis of 5-(azetidin-3-yl)-1-methyl-4-nitro-1H-pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nitration of a precursor pyrazole derivative followed by nucleophilic substitution with an azetidine ring. Advances in catalytic methods have improved the efficiency of these reactions, reducing waste and energy consumption while maintaining high selectivity.

From a regulatory perspective, compounds like 5-(azetidin-3-yl)-1-methyl-4-nitro-1H-pyrazole must undergo rigorous testing to evaluate their safety and efficacy before they can be considered for clinical use. Current research is focused on refining preclinical models to better predict how such molecules will behave in human populations. This includes studying their metabolic pathways, potential for drug-drug interactions, and long-term toxicity profiles.

The role of 5-(azetidin-3-yl)-1-methyl-4-nitro-1H-pyrazole in drug discovery is emblematic of broader trends in medicinal chemistry towards designing molecules with multiple functional groups that can interact synergistically with biological targets. Such multifunctional compounds often exhibit enhanced therapeutic efficacy compared to single-target agents.

Future research directions for this compound may include exploring its derivatives to improve pharmacokinetic properties such as solubility and bioavailability. Additionally, investigating its potential as an intermediate in larger synthetic schemes could uncover new applications in industrial chemistry.

In conclusion,5-(azetidin-3-ytl)-1-methyl--nitro--pyrazone (CAS No 2229136--53--0) represents a promising candidate for further pharmaceutical development Its unique structural features make it a valuable tool for studying biological mechanisms and designing new therapeutic agents With ongoing advancements in synthetic methodologies computational modeling and preclinical testing this compound has the potential to contribute significantly to medical science